Cas no 117517-20-1 (Inosine,3'-deoxy-3'-fluoro- (9CI))

• Product Name: Inosine,3'-deoxy-3'-fluoro- (9CI)
• CAS No: 117517-20-1
• MF: C₁₀H₁₁FN₄O₄
• MW: 270.217145204544
• CID: 171796
• PubChem ID: 135503550
• Update Time: 2025-04-19

Inosine,3'-deoxy-3'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,3'-deoxy-3'-fluoro- (9CI)
• 3'-deoxy-3'-fluoroinosine
• Inosine, 3'-deoxy-3'-fluoro-
• 9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
• 3/'-deoxy-3/'-fluoroinosine
• A854563
• DTXSID80922453
• F86944
• SCHEMBL6687858
• CHEMBL4869277
• 9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• 117517-20-1
• 9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• 3'-Fluoro-3'-deoxyinosine
• 9-(3-Deoxy-3-fluoropentofuranosyl)-9H-purin-6-ol
• 9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-9H-purin-6-ol
• 9-((2R,3S,4S,5R)-4-Fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-ol
• SCHEMBL21063147

• Inchi： 1S/C10H11FN4O4/c11-5-4(1-16)19-10(7(5)17)15-3-14-6-8(15)12-2-13-9(6)18/h2-5,7,10,16-17H,1H2,(H,12,13,18)/t4-,5-,7-,10-/m1/s1
• InChI Key： POYFYFKHABGRAR-QYYRPYCUSA-N
• SMILES： F[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 270.07653
• Monoisotopic Mass: 270.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: _1.6

Experimental Properties

• Density: 2.01
• Boiling Point: 682.1°Cat760mmHg
• Flash Point: 366.3°C
• Refractive Index: 1.809
• PSA: 108.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides